Cas no 1339756-90-9 (3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol)

• Product Name: 3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol
• CAS No: 1339756-90-9
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 5054524
• PubChem ID: 62955991
• Update Time: 2025-06-11

3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-1,2,4-oxadiazole-5-thiol
• NE60462
• 3-(4-ethylphenyl)-2H-1,2,4-oxadiazole-5-thione
• 3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol

• Inchi： 1S/C10H10N2OS/c1-2-7-3-5-8(6-4-7)9-11-10(14)13-12-9/h3-6H,2H2,1H3,(H,11,12,14)
• InChI Key： UXMYOOKUQNYFHW-UHFFFAOYSA-N
• SMILES： S=C1N=C(C2C=CC(=CC=2)CC)NO1

Computed Properties

• Exact Mass: 206.05138412 g/mol
• Monoisotopic Mass: 206.05138412 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.7
• Molecular Weight: 206.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol

Research Briefing on 3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol (CAS: 1339756-90-9): Recent Advances and Applications

3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol (CAS: 1339756-90-9) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

The compound belongs to the 1,2,4-oxadiazole family, a class of heterocycles known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the thiol (-SH) group in the 5-position of the oxadiazole ring enhances its reactivity and potential for forming stable interactions with biological targets, making it a promising scaffold for drug development.

Recent studies have explored the synthesis of 3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol through various synthetic routes, including cyclization reactions of appropriate precursors. One notable approach involves the reaction of 4-ethylbenzonitrile with hydroxylamine hydrochloride, followed by cyclization with carbon disulfide under basic conditions. This method has been optimized to achieve high yields and purity, which are critical for subsequent biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol exhibits moderate to strong inhibitory effects against a range of bacterial and fungal pathogens. Its mechanism of action is believed to involve interference with microbial cell wall synthesis or disruption of essential enzymatic processes. These findings suggest its potential as a lead compound for the development of novel antimicrobial agents.

Additionally, recent research has highlighted the compound's potential in cancer therapy. In vitro assays have shown that it can induce apoptosis in certain cancer cell lines, possibly through the activation of pro-apoptotic pathways or inhibition of key survival signals. Further investigations are underway to elucidate its precise molecular targets and optimize its potency and selectivity.

Beyond its antimicrobial and anticancer properties, 3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol has also been investigated for its role in modulating oxidative stress and inflammation. Some studies suggest that it may act as a scavenger of reactive oxygen species (ROS) or as an inhibitor of pro-inflammatory cytokines, making it a candidate for treating inflammatory and neurodegenerative diseases.

Despite these promising findings, challenges remain in the development of this compound for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Structural modifications and formulation strategies are being explored to enhance its pharmacokinetic and pharmacodynamic profiles.

In conclusion, 3-(4-Ethylphenyl)-1,2,4-oxadiazole-5-thiol (CAS: 1339756-90-9) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and potential applications in drug discovery warrant continued research and development. Future studies should focus on optimizing its properties, elucidating its mechanisms of action, and advancing it toward clinical evaluation.